Cas no 62136-70-3 (2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester)
62136-70-3 structure
Product Name:2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester
CAS No:62136-70-3
MF:C19H36O3
MW:312.48734664917
CID:456788
PubChem ID:71389586
Update Time:2025-04-19
2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester
- methyl 2-(6-undecyloxan-2-yl)acetate
- Methyl (6-undecyloxan-2-yl)acetate
- 62136-70-3
- DTXSID50811582
-
- Inchi: 1S/C19H36O3/c1-3-4-5-6-7-8-9-10-11-13-17-14-12-15-18(22-17)16-19(20)21-2/h17-18H,3-16H2,1-2H3
- InChI Key: JNEPIYFXDOOPQW-UHFFFAOYSA-N
- SMILES: O1C(CC(=O)OC)CCCC1CCCCCCCCCCC
Computed Properties
- Exact Mass: 312.26658
- Monoisotopic Mass: 312.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
62136-70-3 (2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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